![molecular formula C40H36N2 B1422727 3,3'-Bis[di(p-tolyl)amino]biphenyl CAS No. 161485-60-5](/img/structure/B1422727.png)
3,3'-Bis[di(p-tolyl)amino]biphenyl
Overview
Description
3,3'-Bis[di(p-tolyl)amino]biphenyl (3,3'-BTB) is an organic compound with a molecular formula of C32H24N2. It is a light yellow crystalline solid with a slightly bitter taste. It is most commonly used as a fluorescent dye, but has also been used in the synthesis of a variety of other compounds. 3,3'-BTB is not a naturally occurring compound, but is synthesized in the laboratory.
Scientific Research Applications
Organic Light-Emitting Diode (OLED) Materials
This compound is utilized as a hole transport material (HTM) in OLED devices . Its molecular structure facilitates the movement of positive charge carriers (holes) across the OLED layers, which is crucial for the efficient emission of light. The high purity (>98%) of this compound ensures minimal impurities that could quench the luminescence or reduce the device’s lifespan.
Electronic Materials
Beyond OLEDs, 3,3’-Bis[di(p-tolyl)amino]biphenyl serves as an electronic material in various applications due to its solid-state properties . It can be used in the fabrication of electronic components where charge transport is essential, such as in transistors and photovoltaic cells.
Mechanism of Action
Mode of Action
It is known to be used in organic light-emitting diodes (oleds) as a hole-transport material . In this context, it facilitates the movement of positive charges (holes) within the device.
Result of Action
The primary known result of 3,3’-Bis[di(p-tolyl)amino]biphenyl’s action is its contribution to the function of OLEDs . It helps facilitate the movement of positive charges, which is crucial for the light-emitting properties of these devices.
Action Environment
The efficacy and stability of 3,3’-Bis[di(p-tolyl)amino]biphenyl can be influenced by various environmental factors. For instance, in the context of OLEDs, factors such as temperature, humidity, and the presence of other materials in the device can impact its performance .
properties
IUPAC Name |
3-[3-(4-methyl-N-(4-methylphenyl)anilino)phenyl]-N,N-bis(4-methylphenyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H36N2/c1-29-11-19-35(20-12-29)41(36-21-13-30(2)14-22-36)39-9-5-7-33(27-39)34-8-6-10-40(28-34)42(37-23-15-31(3)16-24-37)38-25-17-32(4)18-26-38/h5-28H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAVPITVHLAHPPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=CC=CC(=C3)C4=CC(=CC=C4)N(C5=CC=C(C=C5)C)C6=CC=C(C=C6)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H36N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
544.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3'-Bis[di(p-tolyl)amino]biphenyl | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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